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Compound of Interest

Compound Name: LY2979165

Cat. No.: B1651637

Technical Support Center: LY2979165

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the proper storage, handling, and experimental use
of LY2979165.

Frequently Asked Questions (FAQs)

Q1: What is LY2979165?

Al: LY2979165 is an orthosteric agonist of the metabotropic glutamate receptor 2 (mGIuR2).[1]
It is the alanine prodrug of 2812223, which is a selective and potent mGIuR2 agonist.[2] It has
been investigated for its potential as an antidepressant and in studies related to psychiatric
disorders.[1][3]

Q2: What is the mechanism of action of LY29791657

A2: LY2979165 acts as an agonist at the mGIuR2, which is a G-protein coupled receptor.
Activation of mGIuR2 is typically associated with the inhibition of adenylyl cyclase, leading to a
decrease in intracellular cyclic adenosine monophosphate (CAMP) levels. In the central
nervous system, presynaptic mGIluR2s act as autoreceptors to inhibit glutamate release.

Q3: What are the primary research applications for LY29791657

A3: LY2979165 is primarily used in neuroscience research, particularly in studies investigating
the role of the glutamatergic system in psychiatric conditions.[3] A notable application is in
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pharmacological magnetic resonance imaging (phMRI) studies to assess its ability to modulate
the effects of N-methyl-D-aspartate (NMDA) receptor antagonists like ketamine.[4][5]

Q4: Is LY2979165 intended for human use?

A4: No, LY2979165 is sold for research purposes only and is not for human consumption.[1]

Troubleshooting and Handling Guide

Storage and Stability
Q5: How should I store the solid (powder) form of LY2979165?

A5: The solid form of LY2979165 should be stored at -20°C for long-term stability, where it can
be kept for up to three years.[1] Some suppliers also indicate storage at 4°C is acceptable for
shorter periods.[6][7]

Q6: How should | store LY2979165 once it is in solution?

A6: Stock solutions of LY2979165 should be aliquoted to avoid repeated freeze-thaw cycles.[2]
For optimal stability, store these aliquots at -80°C, where they can be viable for up to a year.[1]
For shorter-term storage of up to one month, -20°C is also suitable.[2]

Storage Condition Powder In Solvent
Up to 1 year[1] (or 6
-80°C Not specified P year[1](
months[2])
-20°C Up to 3 years[1] Up to 1 month[2]
4°C Sealed, away from moisture[2] Not recommended
o Ambient temperature or with _
Shipping Not applicable

blue ice[1]

Solubility and Solution Preparation

Q7: In which solvents is LY2979165 soluble?
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A7:LY2979165 has good solubility in aqueous solutions but is poorly soluble in dimethyl
sulfoxide (DMSO).

Solvent Concentration Notes

Sonication is recommended to
Water (H20) 40 mg/mL (102.45 mM)[1] o _
aid dissolution.[1]

= 50 mg/mL (128.07 mM)[2]

Phosphate-Buffered Saline Ultrasonic assistance is
50 mg/mL (128.07 mM)[2]
(PBS) needed.[2]

) ) Sonication and heating are
Dimethyl Sulfoxide (DMSO) <1 mg/mL (2.56 mM)[1][2]
recommended.[1]

Q8: I am having trouble dissolving LY2979165. What should | do?

A8: For aqueous solutions, sonication is recommended to facilitate dissolution.[1] If you are
using DMSO, both sonication and gentle heating can be applied.[1] For in vivo experiments
requiring a specific formulation, a co-solvent system may be necessary.

Q9: My LY2979165 solution appears to have precipitated after storage. Can | still use it?

A9: Precipitation can occur if the compound's solubility limit is exceeded or due to improper
storage. It is recommended to warm the solution and sonicate to try and redissolve the
precipitate. If it does not fully redissolve, it is best to prepare a fresh solution to ensure accurate
dosing.

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution

» Weigh the desired amount of LY2979165 powder in a sterile conical tube.

» Add the appropriate volume of sterile, purified water to achieve the target concentration (e.g.,
40 mg/mL).

» Vortex the solution briefly to suspend the powder.
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Place the tube in a sonicator bath and sonicate until the solution is clear and all solid has

dissolved.

For cell-based assays, it is recommended to sterilize the solution by passing it through a
0.22 um filter.[2]

Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C.

Protocol 2: Preparation of an In Vivo Formulation

This protocol is adapted from a common method for compounds with low aqueous solubility at
neutral pH, though LY2979165 has good water solubility, this may be useful for specific
experimental needs.

First, prepare a stock solution of LY2979165 in DMSO (e.g., 1.0 mg/mL). Gentle warming
and sonication may be required.

e Prepare a 20% solution of SBE-B-CD (sulfobutylether-B-cyclodextrin) in sterile saline.

o To prepare the final working solution, add 100 pL of the DMSO stock solution to 900 pL of
the 20% SBE-[B-CD in saline solution.[8]

e Mix the solution thoroughly until it is clear. This will yield a final solution with 10% DMSO.

e |tis recommended to prepare this working solution fresh on the day of the experiment.[8]

Visualized Workflows and Pathways
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Experimental Workflow: In Vitro Assay
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Caption: A typical experimental workflow for an in vitro cell-based assay using LY2979165.
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Simplified mGluR2 Signaling Pathway
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Caption: Simplified signaling pathway for the mGIuR2 agonist LY2979165.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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